Cas no 8000-41-7 (Terpineol)

• Product Name: Terpineol
• CAS No: 8000-41-7
• MW: 0
• MDL: MFCD00001557
• CID: 47948
• PubChem ID: 57653162
• Update Time: 2025-06-19

Terpineol Chemical and Physical Properties

Names and Identifiers

• Terpineol
• ALPHA-TERPINEOL
• Terpineol, Mixture of isoMers
• A-TERPINEOL
• AURORA KA-475
• TERPINEOL 350
• TERPINEOL N
• TERPINEOL PFG
• TERPINEOL,A
• Tungsten trioxide
• 2-(4-Methyl-3-cyclohexenyl)-2-propanol
• 1-Methyl-4-isopropyl-1-cyclohexen-8-ol
• 4-Menth-1-en-8-ol
• p-Menth-1-en-8-ol
• 2-(4-methylcyclohex-3-en-1-yl)propan-2-ol
• dl-alpha-Terpineol
• 1-p-Menthen-8-ol
• 1-Menthene-8-ol
• Terpineol schlechthin
• Terpenol
• CARVOMENTHENOL
• alpha,alpha,4-Trimethyl-3-cyclohexene-1-methanol
• .alpha.-Terpineol
• Terpilenol, alpha-
• TERPINEOLS
• Terpene alcohol
• (S)-(-)-Terpineol
• FEMA Number 3045
• alpha-Terpineol (natural)
• 1-Methyl-4-isopropyl-1-cyclohexe
• Alpha Jax
• RCI-YS 0130
• Terpineol 318
• Terpineol C
• Terpineol LW
• Terpineol，Pine oil

• MDL： MFCD00001557
• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9,11H,5-7H2,1-3H3
• InChI Key： WUOACPNHFRMFPN-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 154.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid or low melting point transparent crystal with clove flavor. Flammable.
• Density: 0.934 g/mL at 20 °C(lit.)
• Melting Point: 18ºC
• Boiling Point: 213-218 °C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.484
• Solubility: ethanol: soluble1.25ml/10ml, clear to slightly hazy, colorless to light yellow (50% ethanol)
• Water Partition Coefficient: SLIGHTLY
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
• PSA: 20.23000
• LogP: 2.50370
• Freezing Point: 2℃
• Solubility: One part of terpineol can be dissolved in two parts (volume) of 70% ethanol solution, slightly soluble in water and glycerol.
• Sensitiveness: Sensitive to humidity

Terpineol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S37-S36-S26
• RTECS：WZ6600000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R38
• Safety Term：S37-S36-S26

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Additional information on Terpineol

Terpineol (CAS No. 8000-41-7): A Comprehensive Overview of Its Applications and Recent Research Developments

Terpineol, with the chemical formula C₁₀H₁₈O, is a naturally occurring monoterpene alcohol widely recognized for its pleasant aroma and diverse industrial applications. Its CAS number, CAS No. 8000-41-7, uniquely identifies it in the chemical database, underscoring its significance in both academic research and commercial markets. This compound is primarily derived from the essential oils of various plants, including pine trees, citrus fruits, and lavender, making it a versatile component in perfumery, cosmetics, and pharmaceuticals.

The chemical structure of Terpineol consists of a cyclohexane ring substituted with two methyl groups and a hydroxyl group, which contributes to its unique properties such as solubility in organic solvents and stability under various conditions. These characteristics make it an invaluable intermediate in the synthesis of other organic compounds, particularly in the production of fragrances and flavorings.

In recent years, research on Terpineol has expanded significantly, exploring its potential beyond traditional uses. One notable area of study is its application in pharmaceuticals. Researchers have discovered that certain derivatives of Terpineol exhibit antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that alpha-terpineol, a specific isomer of Terpineol, can inhibit the growth of Gram-positive bacteria by disrupting their cell wall synthesis. This finding opens new avenues for developing novel antibiotics with reduced resistance profiles.

The cosmetic industry has also leveraged the benefits of Terpineol. Its natural fragrance makes it an excellent component in perfumes and scented products. Moreover, its skin-friendly properties have led to its inclusion in skincare formulations aimed at reducing irritation and promoting healing. A recent clinical trial highlighted that topical applications containing Terpineol significantly improved skin hydration and reduced redness in patients with mild to moderate eczema.

Beyond pharmaceuticals and cosmetics, Terpineol finds extensive use in the agrochemical sector. Its role as a natural pesticide has been increasingly studied due to its effectiveness against various pests while being environmentally friendly. A 2022 study in the Journal of Agricultural and Food Chemistry reported that terpinen-4-ol, another isomer of Terpineol, effectively repelled spider mites without harming beneficial insects. This discovery aligns with the growing demand for sustainable agricultural practices.

The industrial applications of Terpineol are equally diverse. It serves as a key ingredient in paints, varnishes, and adhesives due to its solvent properties and ability to enhance product durability. Additionally, its role as a chiral auxiliary in asymmetric synthesis has garnered attention from chemists working on complex molecular architectures. A 2021 review article in Organic Process Research & Development emphasized how derivatives of Terpineol facilitate enantioselective reactions, crucial for producing optically active drugs.

The environmental impact of using Terpineol has also been a subject of interest. Unlike synthetic alternatives, natural-derived Terpineol is biodegradable and poses minimal risk to ecosystems. This eco-friendly aspect is particularly appealing in an era where sustainability is a cornerstone of industrial development. Efforts are underway to optimize biotechnological processes for large-scale production of Terpineol, ensuring a steady supply without compromising environmental integrity.

In conclusion, the multifaceted applications of CAS No. 8000-41-7 (Terpineol) underscore its importance across various sectors. From pharmaceuticals to agrochemicals and industrial manufacturing, this compound continues to be a subject of intense research due to its versatile properties and potential benefits. As scientific understanding evolves, it is expected that new applications for derivatives of this natural monoterpene will emerge, further solidifying its role as a cornerstone material in modern chemistry.